1-(Thien-2-ylacetyl)piperidine-3-carboxylic acid
Overview
Description
1-(Thien-2-ylacetyl)piperidine-3-carboxylic acid is a biochemical compound used for proteomics research . Its molecular formula is C11H13NO3S and has a molecular weight of 239.29 .
Molecular Structure Analysis
The molecular structure of 1-(Thien-2-ylacetyl)piperidine-3-carboxylic acid consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . Attached to this ring is a carboxylic acid group and a thien-2-ylacetyl group .Scientific Research Applications
Catalytic Applications
Synthesis and Characterization of Nanomagnetic Catalysts Ghorbani-Choghamarani and Azadi (2015) explored the synthesis, characterization, and application of Fe3O4-SA-PPCA, a novel nanomagnetic reusable catalyst. This study involves Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles for the efficient synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives, showcasing the potential of piperidine derivatives in catalysis and synthetic applications (Ghorbani‐Choghamarani & Azadi, 2015).
Medicinal Chemistry
Inhibitors of Matrix Metalloproteinases A study by Pikul et al. (2001) synthesized and tested a novel series of carboxylic acids containing a substituted piperidine for inhibition of selected matrix metalloproteinases (MMPs). This research illustrates the therapeutic potential of piperidine derivatives in designing selective inhibitors with low nanomolar potency, relevant to conditions involving MMPs (Pikul et al., 2001).
Anticancer Agents Rehman et al. (2018) discussed the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids evaluated as anticancer agents. This study exemplifies the application of piperidine derivatives in developing potential anticancer therapies, underscoring the versatility of these compounds in medicinal chemistry (Rehman et al., 2018).
Material Science
Crystal and Molecular Structure Analysis Szafran et al. (2007) characterized 4-Piperidinecarboxylic acid hydrochloride through crystal X-ray diffraction, calculations, and FTIR spectrum analysis. The detailed structural analysis of piperidine derivatives like this contributes to a deeper understanding of their properties and potential applications in material science (Szafran et al., 2007).
properties
IUPAC Name |
1-(2-thiophen-2-ylacetyl)piperidine-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3S/c14-11(7-10-4-2-6-17-10)13-5-1-3-9(8-13)12(15)16/h2,4,6,9H,1,3,5,7-8H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKMRQGBHSMNBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC=CS2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.